Cas no 897471-81-7 (2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole)

• Product Name: 2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole
• CAS No: 897471-81-7
• MF: C₁₈H₁₅ClFN₃OS
• MW: 375.847604990005
• CID: 5480917
• Update Time: 2025-10-29

2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole

• Inchi： 1S/C18H15ClFN3OS/c19-14-4-2-1-3-13(14)17(24)22-7-9-23(10-8-22)18-21-15-6-5-12(20)11-16(15)25-18/h1-6,11H,7-10H2
• InChI Key： GWOYSJCJRXTRHU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCN(C2=NC3=CC=C(F)C=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole

2-4-(2-Chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole: A Comprehensive Overview

The compound with CAS No. 897471-81-7, known as 2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole core with a piperazine ring and a chlorobenzoyl substituent. The presence of a fluorine atom at the 6-position further enhances its chemical versatility and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The benzothiazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. The integration of the piperazine ring, a common structural element in many drugs, adds to the compound's pharmacokinetic properties, including improved solubility and bioavailability.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules. For instance, the chlorobenzoyl group can participate in nucleophilic aromatic substitution reactions, offering a pathway for functionalization and diversification of the molecule.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Additionally, the presence of the fluorine atom introduces electronic effects that can be exploited in designing optoelectronic materials.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These studies have also highlighted potential areas for further optimization to enhance its performance in specific applications.

In conclusion, 2-4-(2-chlorobenzoyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole represents a versatile and multifaceted molecule with significant potential across various scientific domains. Its unique structure, combined with recent research findings, positions it as a key player in future innovations in drug development and materials science.